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Compound of Interest

Compound Name: p/m-Toluene sulfonamide

Cat. No.: B13397823

Get Quote

CAS No: 70-55-3 Synonyms: 4-Methylbenzenesulfonamide; Tosylamide; PTSA Molecular

Formula: C₇H₉NO₂S Molecular Weight: 171.22 g/mol

Executive Technical Summary
p-Toluene Sulfonamide (PTSA) is a primary sulfonamide widely utilized as a plasticizer, a

chemical intermediate in the synthesis of pharmaceuticals (e.g., sulfonylureas), and a

fungicide. In drug development, it is critically monitored not primarily for its intrinsic toxicity, but

as a surrogate marker for alkyl tosylates (genotoxic impurities) and as a degradation product of

chloramine-T.

From a toxicological perspective, PTSA exhibits a low order of acute toxicity and is non-

genotoxic in standard batteries (Ames, Micronucleus). However, its structural similarity to

sulfonamide antibiotics warrants vigilance regarding hypersensitivity in susceptible populations.

This guide synthesizes regulatory safety data with practical handling protocols for laboratory

and industrial settings.

Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b13397823#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13397823?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Understanding these properties is essential for predicting environmental fate and designing

analytical methods.

Property Value
Relevance to
Safety/Handling

Physical State White crystalline solid
Dust generation risk; requires

particulate respirators.

Melting Point 137–140 °C
Stable solid under standard

storage conditions.

Boiling Point 221 °C (at 10 mmHg)
Low volatility; inhalation risk is

primarily from dust, not vapor.

Water Solubility ~3.2 g/L (25 °C)
Moderate solubility; potential

for aquatic runoff.

Log Pow 0.82
Low bioaccumulation potential

in biological organisms.

pKa 10.1
Weakly acidic; remains

unionized at physiological pH.

Toxicological Profile (The Core)
Acute Toxicity
PTSA demonstrates low acute toxicity across standard routes of exposure.

Oral (Rat LD50): > 2,330 mg/kg [1].

Dermal (Rabbit LD50): > 2,000 mg/kg (often tested as a mixture with o-isomer) [2].[1]

Inhalation: No specific LC50 established; however, the material is classified as a nuisance

dust and potential respiratory irritant.
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Critical Distinction for Drug Developers: While alkyl esters of p-toluenesulfonic acid (e.g.,

methyl tosylate) are potent alkylating agents and genotoxins, PTSA itself is non-genotoxic.

Ames Test (Salmonella): Negative (strains TA98, TA100, TA1535, TA1537) with/without

metabolic activation [3].[1]

In Vivo Micronucleus: Negative in mouse bone marrow assays.[2][3]

Carcinogenicity: Not listed by IARC, NTP, or OSHA. Orphan drug designation exists for

adenoid cystic carcinoma, suggesting therapeutic investigation rather than carcinogenic risk

[4].

Repeated Dose & Reproductive Toxicity
Sub-chronic (90-day, Rat): NOAEL (No Observed Adverse Effect Level) established at ~300

mg/kg/day. High doses (≥10,000 ppm in feed) showed increased kidney weights and minor

growth suppression [5].

Reproductive Toxicity: No evidence of teratogenicity at maternally toxic doses.

Analytical & Experimental Protocols
Protocol: HPLC Quantification of PTSA Impurity
Objective: Quantify PTSA in drug substances to ensure compliance with ICH Q3A guidelines

(typically <0.10%).[4]

Methodology:

Column: C18 Reverse Phase (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase:

Solvent A: 0.1% Orthophosphoric acid in Water.

Solvent B: Acetonitrile.[5][6][7]

Gradient: 90% A to 50% A over 20 mins.
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Detection: UV at 225 nm (Maximal absorbance for sulfonamide moiety).

Flow Rate: 1.0 mL/min.

Standard Prep: Dissolve PTSA reference standard in Methanol:Water (50:50) to 0.5 mg/mL.

Self-Validating Logic:

System Suitability: The resolution (Rs) between PTSA and the Active Pharmaceutical

Ingredient (API) must be > 2.0.

Linearity Check: Correlation coefficient (r²) must be ≥ 0.999 over 50–150% of the target

concentration.

Visualization: Analytical Decision Workflow
The following diagram illustrates the logic for investigating PTSA presence in pharmaceutical

synthesis.
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Drug Substance Synthesis
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Figure 1: Decision logic for monitoring PTSA impurities in pharmaceutical manufacturing.

Environmental Fate & Metabolism
Biological Pathway
PTSA is often the stable end-product of Chloramine-T metabolism. In vivo, it is excreted largely

unchanged in urine due to its high polarity and stability against further oxidation.
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Figure 2: Metabolic formation and excretion pathway of PTSA.

Environmental Impact
Biodegradability: Not readily biodegradable (OECD 301).

Ecotoxicity:

Fish (LC50): > 100 mg/L (Low toxicity).[6]

Daphnia (EC50): > 100 mg/L.[6]

Disposal: Incineration with a scrubber for sulfur oxides (SOx) and nitrogen oxides (NOx) is

the mandated disposal method.

Handling & Safety Data Sheet (SDS) Summary
Hazard Identification (GHS)

Signal Word: Warning

Hazard Statements:

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[7][8]

Precautionary Statements:

P261: Avoid breathing dust.

P280: Wear protective gloves/eye protection.
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Exposure Controls
Engineering Controls: Use local exhaust ventilation (LEV) to keep airborne concentrations

below nuisance dust limits (typically 10 mg/m³).

PPE:

Respiratory:[5][7] N95 (US) or P1 (EU) particle respirator.

Eyes: Safety glasses with side shields.

Skin: Nitrile gloves (0.11 mm thickness, breakthrough >480 min).

First Aid Measures
Eye Contact: Rinse cautiously with water for 15 minutes.[8] Remove contact lenses.[5]

Inhalation: Move to fresh air. If symptoms persist (coughing), seek medical attention.

Ingestion: Drink 2 glasses of water. Do NOT induce vomiting unless directed by medical

personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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